Cas no 27582-19-0 (3H-1,2,3-Triazolo[4,5-b]pyridine,7-methyl-)

• Product Name: 3H-1,2,3-Triazolo[4,5-b]pyridine,7-methyl-
• CAS No: 27582-19-0
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 265114
• PubChem ID: 494297
• Update Time: 2025-04-19

3H-1,2,3-Triazolo[4,5-b]pyridine,7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-b]pyridine,7-methyl-
• 7-methyl-2H-triazolo[4,5-b]pyridine
• 7-methyl-1H-[1,2,3]triazolo[4,5-b]pyridine
• 7-Methyl-3H-(1,2,3)triazolo(4,5-b)pyridine
• 7-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine
• AC1LASOJ
• AG-E-88006
• CTK4F9923
• NSC370393
• SureCN9996627
• NSC 370393
• 7-methyl-3H-triazolo[4,5-b]pyridine
• DTXSID20181981
• 7-methyltriazolopyridine
• UNII-4FX4AMZ7I4
• NSC-370393
• 3H-1,2,3-TRIAZOLO(4,5-B)PYRIDINE, 7-METHYL-
• 7-METHYL-3H-1,2,3-TRIAZOLO(4,5-B)PYRIDINE
• SCHEMBL17546638
• 27582-19-0
• SCHEMBL9996627
• 4FX4AMZ7I4
• V-TRIAZOLO(4,5-B)PYRIDINE, 7-METHYL-
• 1H-V-TRIAZOLO(4,5-B)PYRIDINE, 7-METHYL-

• Inchi： 1S/C6H6N4/c1-4-2-3-7-6-5(4)8-10-9-6/h2-3H,1H3,(H,7,8,9,10)
• InChI Key： VWEXTMKTSLGGEL-UHFFFAOYSA-N
• SMILES： N1=C2C(=NN1)N=CC=C2C

Computed Properties

• Exact Mass: 134.05938
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46
• LogP: 0.66130